Cas no 1806797-79-4 (6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H6ClF5N2/c9-2-4-3(7(10)11)1-5(15)16-6(4)8(12,13)14/h1,7H,2H2,(H2,15,16)
- InChI Key: PIUYRQMWBQAMAK-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)(F)F)=NC(=CC=1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029064706-1g |
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806797-79-4 | 97% | 1g |
$1,549.60 | 2022-03-31 |
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
Introduction to 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806797-79-4)
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1806797-79-4, represents a sophisticated blend of fluorinated and chlorinated substituents, which contribute to its reactivity and potential applications in drug discovery and synthesis.
The molecular structure of this pyridine derivative is characterized by the presence of an amino group at the 6-position, a chloromethyl group at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 2-position. Such a combination of substituents makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the pyridine ring, facilitating various chemical transformations that are essential for medicinal chemistry applications.
In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine makes it an attractive candidate for designing molecules with optimized pharmacokinetic profiles. This compound has been explored in various research settings as a building block for more complex pharmacophores, demonstrating its potential in addressing unmet medical needs.
One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The chloromethyl and amino groups provide reactive sites for further functionalization, allowing chemists to attach various pharmacological moieties that can modulate enzyme activity. For instance, recent studies have shown that derivatives of this compound exhibit inhibitory effects on specific kinases by leveraging their ability to form stable complexes with ATP-binding pockets.
The difluoromethyl and trifluoromethyl groups contribute to the lipophilicity and metabolic stability of the resulting drug candidates. These substituents are well-documented for their ability to improve drug-like properties such as solubility, permeability, and resistance to enzymatic degradation. As a result, 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has become a focal point in high-throughput screening campaigns aimed at identifying novel therapeutic agents.
Moreover, the compound's structural features make it suitable for exploring novel synthetic pathways that could lead to more efficient and sustainable drug development processes. Researchers have been particularly interested in developing catalytic methods that can selectively modify specific positions on the pyridine ring without affecting other functional groups. Such advancements would not only streamline the synthesis but also reduce waste, aligning with green chemistry principles.
Another area where this compound has shown promise is in the development of antimicrobial agents. The unique combination of electron-withdrawing groups enhances its ability to interact with bacterial enzymes and cell wall components, leading to potent antibacterial activity. Preliminary experiments have indicated that certain derivatives exhibit significant efficacy against multidrug-resistant strains, highlighting their potential as alternatives to conventional antibiotics.
The role of computational chemistry in optimizing derivatives of 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine cannot be overstated. Advanced modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery, making it an indispensable tool in modern pharmaceutical research.
In conclusion,6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806797-79-4) represents a promising scaffold for developing next-generation therapeutics. Its unique structural features and versatility in synthetic chemistry make it an invaluable asset in medicinal chemistry research. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases through innovative drug design strategies.
1806797-79-4 (6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)